Cas no 1011-27-4 (3,5-Dimethoxy-4-methylbenzaldehyde)

• Product Name: 3,5-Dimethoxy-4-methylbenzaldehyde
• CAS No: 1011-27-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD12025247
• CID: 1128298
• PubChem ID: 11095218
• Update Time: 2025-11-01

3,5-Dimethoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-4-methylbenzaldehyde
• 3,5-dimethoxy-4-methyl-benzaldehyde
• 4-Methyl-3,5-dimethoxybenzaldehyde
• Benzaldehyde, 3,5-dimethoxy-4-methyl-
• syringaldehyde
• CTK0G8423
• 3,5-dimethoxy-4-methyl-benzaldehyde; 4-Methyl-3,5-dimethoxybenzaldehyde; Benzaldehyde, 3,5-dimethoxy-4-methyl-; syringaldehyde; 4-methyl-3,5-dimethoxybenzaldehyde; CTK0G8423;
• MVYZXQMGSYROEH-UHFFFAOYSA-N
• AK312982
• CS-0162804
• AS-63058
• BAA01127
• Z1255466312
• 1011-27-4
• AKOS022640548
• EN300-252410
• DB-394215
• DTXSID20454980
• MFCD12025247
• SCHEMBL973079
• D82656
• 3,5-Dimethoxy-4-methylbenzaldehyde

• MDL： MFCD12025247
• Inchi： 1S/C10H12O3/c1-7-9(12-2)4-8(6-11)5-10(7)13-3/h4-6H,1-3H3
• InChI Key： MVYZXQMGSYROEH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C=C(C=1C)OC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.7

Experimental Properties

• PSA: 35.53

Additional information on 3,5-Dimethoxy-4-methylbenzaldehyde

3,5-Dimethoxy-4-Methylbenzaldehyde: A Comprehensive Overview

3,5-Dimethoxy-4-methylbenzaldehyde, also known by its CAS registry number CAS No. 1011-27-4, is a versatile aromatic compound with significant applications in organic synthesis and chemical research. This compound, characterized by its methoxy groups at the 3 and 5 positions and a methyl group at the 4 position on the benzene ring, along with an aldehyde functional group, has been a subject of extensive study due to its unique chemical properties and potential uses in various industries.

The molecular formula of 3,5-Dimethoxy-4-methylbenzaldehyde is C₉H₁₀O₃, and it has a molecular weight of approximately 166.18 g/mol. Its structure is notable for the presence of electron-donating methoxy groups, which significantly influence its chemical reactivity and physical properties. The compound exists as a crystalline solid at room temperature and has a melting point of around 90°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various synthetic reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 3,5-Dimethoxy-4-methylbenzaldehyde as a key intermediate in the preparation of bioactive molecules. Researchers have explored its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its utility in constructing complex ring systems that exhibit promising pharmacological activities.

The synthesis of CAS No. 1011-27-4 typically involves multi-step reactions starting from readily available aromatic aldehydes or ketones. One common approach is the Friedel-Crafts alkylation followed by oxidation to introduce the aldehyde group. However, recent innovations have focused on greener methodologies, such as microwave-assisted synthesis and enzymatic catalysis, to enhance yield and reduce environmental impact.

In terms of applications, 3,5-Dimethoxy-4-methylbenzaldehyde has found significant use in the fragrance industry due to its pleasant aroma profile. It is also employed as a precursor in the production of specialty chemicals and pharmaceutical intermediates. Moreover, its ability to undergo various nucleophilic additions and condensations makes it valuable in organic transformations.

The latest research on this compound has delved into its potential as an anti-inflammatory agent. Studies conducted at leading pharmaceutical research institutions have shown that derivatives of CAS No. 1011-27-4 exhibit potent inhibitory effects on pro-inflammatory enzymes like cyclooxygenase (COX)-2. These findings underscore its potential role in developing novel therapeutic agents for inflammatory diseases.

In conclusion, 3,5-Dimethoxy-4-methylbenzaldehyde, with its unique structural features and diverse applications, continues to be an essential compound in both academic and industrial settings. As research progresses, new insights into its chemical reactivity and biological activity are expected to further expand its utility across various fields.